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Compound of Interest

Compound Name: Bornylene

Cat. No.: B1203257 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Bornylene, including personal protective equipment (PPE) recommendations,

operational protocols, and disposal plans to ensure the well-being of all personnel.

Essential Safety Information at a Glance
Bornylene, also known as Norbornylene or 2-Norbornene, is a flammable solid that requires

careful handling to prevent irritation and ensure safety.[1][2] Adherence to proper safety

protocols is crucial when working with this compound.

Physical & Chemical Properties Data

Appearance White solid

Flash Point -15°C[1] (77°F / 25°C)[3]

Melting Point 113°C[3][4]

Boiling Point 146°C - 147°C at 760 mmHg[3][4]

Molecular Formula C₇H₁₀[2]

Molecular Weight 94.15 g/mol [2]

Personal Protective Equipment (PPE)
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When handling Bornylene, a comprehensive selection of personal protective equipment is

necessary to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment Rationale

Eye Protection
Chemical splash goggles or

safety glasses.[1][5]

To protect eyes from potential

splashes which may cause

irritation.[1][2]

Hand Protection
Impervious, chemical-resistant

gloves.[5]

To prevent skin contact which

may cause irritation.[1][2] It is

important to inspect gloves

before use.[5]

Body Protection
Protective work clothing or a

laboratory coat.[5][6]

To protect the skin and clothing

from contamination.

Respiratory Protection

Use a suitable respirator when

high concentrations are

present or with inadequate

ventilation.[5][6]

To prevent respiratory tract

irritation from inhalation.[1][2]

Facilities that store or use Bornylene should be equipped with an eyewash station and a

safety shower.[1]

Operational Protocols for Safe Handling
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment when working with Bornylene.

Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe in dust, vapor, mist, or gas.[1]

Use only in a well-ventilated area or under a chemical fume hood with an average face

velocity of at least 100 feet per minute.[1][5]
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Keep away from heat, sparks, and open flames.[1][2]

Take precautionary measures against static discharge.[1]

Storage:

Store in a tightly sealed container in a cool, dry place.[1][5]

Keep refrigerated at temperatures below 4°C (39°F).[1]

Store away from sources of ignition and oxidizing agents.[1][5]

Emergency Procedures: First Aid
In the event of exposure to Bornylene, immediate action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek

medical attention.[1]

Skin Contact: Flush the skin with plenty of water and remove any contaminated clothing.[1] If

irritation develops, seek medical aid.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and get medical help.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and seek medical assistance.[1][2]

Disposal Plan
The disposal of chemical waste must be handled with care to protect the environment and

comply with regulations.

General Principles:

Chemical waste and residue should be handled in accordance with the product's Material

Safety Data Sheet (MSDS).[7]
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Waste containers should be clearly labeled, kept clean on the exterior, and closed tightly.[8]

Do not overfill waste containers; they should not be filled beyond 90% of their capacity.[8]

Disposal of Bornylene Waste:

For spills, absorb the material with absorbent paper, sawdust, or sand.[6]

Place the absorbed waste into an appropriate container.[6]

After the material has been collected, ventilate the area and wash the spill site.[6]

For final disposal, unused or non-recyclable solutions should be handled by a licensed

disposal company.[7]

Experimental Workflow: Handling a Bornylene Spill
The following diagram outlines the procedural steps for safely managing a Bornylene spill in

the laboratory.
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Caption: Workflow for Bornylene Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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